Cas no 1198439-05-2 (1-(propan-2-yl)-1H-imidazole-2-carboxylic acid)

• Product Name: 1-(propan-2-yl)-1H-imidazole-2-carboxylic acid
• CAS No: 1198439-05-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 2111849
• Update Time: 2023-11-20

1-(propan-2-yl)-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-1H-imidazole-2-carboxylic acid
• RZFBZKBGPJXOTM-UHFFFAOYSA-N
• FCH856057
• AM91086
• OR306013
• 1-(propan-2-yl)-1H-imidazole-2-carboxylic acid
• 1-(1-methylethyl)-1H-imidazole-2-carboxylic acid

• Inchi： 1S/C7H10N2O2/c1-5(2)9-4-3-8-6(9)7(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： RZFBZKBGPJXOTM-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Topological Polar Surface Area: 55.1